Cas no 882234-97-1 (1-phenyl-3-4-(propylsulfanyl)phenyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-phenyl-3-4-(propylsulfanyl)phenyl-1H-pyrazole-4-carbaldehyde
• CAS No: 882234-97-1
• MF: C₁₉H₁₈N₂OS
• MW: 322.424023151398
• MDL: MFCD03976132
• CID: 3105803
• PubChem ID: 2423940
• Update Time: 2025-04-21

1-phenyl-3-4-(propylsulfanyl)phenyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-3-(4-propylsulfanyl-phenyl)-1H-pyrazole-4-carbaldehyde
• 1-phenyl-3-4-(propylsulfanyl)phenyl-1H-pyrazole-4-carbaldehyde
• MFCD03976132
• HKB23497
• EN300-05497
• Z56904588
• 1-phenyl-3-[4-(propylsulfanyl)phenyl]-1H-pyrazole-4-carbaldehyde
• 1-phenyl-3-(4-propylsulfanylphenyl)pyrazole-4-carbaldehyde
• STL457112
• AKOS001047588
• CS-0219994
• G38851
• 882234-97-1

• MDL： MFCD03976132
• Inchi： 1S/C19H18N2OS/c1-2-12-23-18-10-8-15(9-11-18)19-16(14-22)13-21(20-19)17-6-4-3-5-7-17/h3-11,13-14H,2,12H2,1H3
• InChI Key： BQAXZUBEUBPZGM-UHFFFAOYSA-N
• SMILES： S(CCC)C1C=CC(=CC=1)C1C(C=O)=CN(C2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 322.11398438Da
• Monoisotopic Mass: 322.11398438Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 60.2Ų